3-Fluoro-4-(4-methylcyclohexyl)aniline
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Description
Properties
Molecular Formula |
C13H18FN |
|---|---|
Molecular Weight |
207.29 g/mol |
IUPAC Name |
3-fluoro-4-(4-methylcyclohexyl)aniline |
InChI |
InChI=1S/C13H18FN/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14/h6-10H,2-5,15H2,1H3 |
InChI Key |
AVLBRYRLHWLAOI-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(CC1)C2=C(C=C(C=C2)N)F |
Origin of Product |
United States |
3-Fluoro-4-(4-methylcyclohexyl)aniline molecular structure
[1]
Executive Summary
3-Fluoro-4-(4-methylcyclohexyl)aniline (CAS: 1292904-35-8) is a fluorinated aromatic amine featuring a semi-rigid cyclohexyl tail.[1] It serves as a high-value building block primarily in the synthesis of negative dielectric anisotropy liquid crystals (LCs) used in Vertical Alignment (VA) displays.[1][2] The molecule's significance lies in its specific substitution pattern: the fluorine atom at the 3-position (ortho to the cyclohexyl ring) induces a lateral dipole moment while minimizing steric disruption of the mesogenic core, a critical requirement for maintaining low rotational viscosity (
Molecular Architecture & Stereochemistry
The molecule consists of three distinct functional domains, each contributing to its physicochemical behavior:
-
The Aniline Head (Polar Anchor): The primary amine (-NH
) acts as a reactive handle for further derivatization into isothiocyanates (-NCS) or amides.[1][2] -
The Fluorinated Core: The fluorine atom at position 3 provides a strong lateral dipole perpendicular to the molecular long axis.[1][2] In LC applications, this contributes to negative dielectric anisotropy (
).[2] -
The Cyclohexyl Tail (Mesogenic Stabilizer): The 4-methylcyclohexyl group extends the rigid core.[1][2]
Stereochemical Criticality: Trans vs. Cis
For liquid crystalline and most pharmaceutical applications, the trans-1,4-cyclohexylene conformation is strictly required.[1][2]
-
Trans-Isomer: The methyl group and the phenyl ring occupy equatorial positions (diequatorial), resulting in a linear, rod-like (calamitic) shape essential for nematic phase formation.[2]
-
Cis-Isomer: One substituent is axial, creating a "bent" structure that disrupts molecular packing and destroys liquid crystalline phases.[1][2]
Note on Conformational Locking: The fluorine atom at position 3 exerts a steric influence on the phenyl-cyclohexyl bond, restricting free rotation and favoring a specific dihedral angle that enhances the molecule's optical anisotropy (
Synthesis & Manufacturing Pathways
High-purity synthesis requires avoiding the formation of the cis-isomer and ensuring regioselectivity of the fluorine substitution.[1][2] The Suzuki-Miyaura Coupling followed by Hydrogenation is the industry-standard protocol for research-grade materials.[1]
Protocol: Two-Stage Modular Synthesis
Stage 1: Suzuki Coupling
Reagents: 4-Bromo-3-fluoronitrobenzene, 4-methylcyclohex-1-enylboronic acid, Pd(PPh
Stage 2: Global Hydrogenation & Isomerization
Reagents: H
-
Reduction: The nitro group (-NO
) is reduced to the amine (-NH ).[1][2] -
Saturation: The cyclohexenyl double bond is saturated.[1][2]
-
Isomerization: Under catalytic conditions, the cyclohexyl ring equilibrates to the thermodynamically stable trans conformation.[2]
Figure 1: Synthetic pathway utilizing Suzuki coupling to ensure regiochemical integrity.
Physicochemical Properties[2][3][4]
| Property | Value (Approx.) | Note |
| Molecular Formula | C | |
| Molecular Weight | 207.29 g/mol | |
| Appearance | Off-white to beige solid | Oxidizes slightly in air |
| Melting Point | 65–70 °C | Dependent on trans purity |
| Boiling Point | ~315 °C | At 760 mmHg (Predicted) |
| LogP | 3.2 | Lipophilic |
| Solubility | DCM, Ethyl Acetate, Toluene | Insoluble in water |
Applications in Advanced Materials[2]
A. Liquid Crystal Monomers (TFT-LCDs)
This aniline is a direct precursor to Fluorinated Isothiocyanates (NCS) and Fluorinated Biphenyls .[1][2]
-
Mechanism: The amine is converted to an isothiocyanate (-NCS) group.[1][2] The resulting molecule exhibits high birefringence (
) and low viscosity.[2] -
Role of Fluorine: The lateral fluorine induces a dipole moment perpendicular to the director.[1][2] When an electric field is applied, these molecules align perpendicular to the field, a requirement for Vertical Alignment (VA) mode displays used in high-end TVs.[2]
B. Pharmaceutical Pharmacophores
The 3-fluoro-4-cyclohexyl-aniline motif is a bioisostere for 4-cyclohexyl-aniline, often used to improve metabolic stability.[1]
Safety & Handling Protocol
Hazard Classification: Acutely Toxic (Oral/Dermal/Inhalation), Irritant.[2] Signal Word: DANGER
-
Methemoglobinemia Risk: Like all anilines, this compound can cause methemoglobinemia (oxidation of hemoglobin).[2] Cyanosis (blue skin) is a primary symptom.[2]
-
Handling:
-
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. The amine is sensitive to oxidation and carbon dioxide (carbamate formation).[2]
References
-
Kirsch, P. (2022).[2][3] Fluorine in Liquid Crystal Design. In: Modern Fluoroorganic Chemistry. Wiley-VCH.[1][2] Link[2]
-
BLD Pharm. (2024).[2] Certificate of Analysis: 3-Fluoro-4-(4-methylcyclohexyl)aniline (CAS 1292904-35-8).[1] Link
-
Hird, M. (2007).[2] Fluorinated Liquid Crystals: Properties and Applications. Chemical Society Reviews, 36(12), 2070-2095.[2] Link
-
Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.[2] Link[2]
The Ascendance of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of Fluorinated Cyclohexyl Anilines
For Researchers, Scientists, and Drug Development Professionals
Abstract
The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, imparting profound effects on physicochemical properties and metabolic stability. This guide delves into the discovery and history of a particularly impactful, yet often under-recognized class of compounds: fluorinated cyclohexyl anilines. By tracing the historical development of organofluorine chemistry and the evolution of synthetic methodologies for constructing the constituent fluorinated cyclohexane and aniline moieties, we provide a comprehensive narrative of their emergence. This document details the key synthetic transformations, including catalytic hydrogenation, reductive amination, and cross-coupling reactions, that have enabled access to these valuable structures. Furthermore, we explore their application in drug discovery, highlighting the unique properties conferred by the fluorinated aliphatic ring and its interplay with the aromatic amine. This guide serves as a technical resource, offering field-proven insights, detailed experimental protocols, and a forward-looking perspective on the evolving landscape of fluorinated scaffolds in therapeutic design.
The Fluorine Advantage: A Historical Perspective
The journey of fluorinated cyclohexyl anilines begins with the broader history of organofluorine chemistry. The isolation of elemental fluorine by Henri Moissan in 1886 opened the door to a new realm of chemical synthesis.[] However, the element's extreme reactivity presented significant challenges. Early progress was sporadic, with the first organofluorine compound, methyl fluoride, being prepared in 1835, even before fluorine's isolation.[2] A pivotal moment arrived with the development of safer and more selective fluorinating agents in the 20th century, which catalyzed a surge of interest in the unique properties of fluorinated organic molecules.
The introduction of fluorine into pharmaceuticals began to gain significant traction in the mid-20th century. In 1954, fludrocortisone, a synthetic corticosteroid, became the first fluorinated pharmaceutical to be marketed.[3] This was followed by the landmark discovery of the anticancer activity of 5-fluorouracil in 1957.[4] These successes demonstrated that the introduction of fluorine could dramatically enhance the biological activity and metabolic stability of drug candidates. Today, it is estimated that approximately 20% of all pharmaceuticals contain fluorine, a testament to its profound impact on drug design.[3][5]
The strategic placement of fluorine can influence a molecule's properties in several key ways:
-
Metabolic Stability: The carbon-fluorine bond is the strongest single bond in organic chemistry, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[4]
-
Lipophilicity and Permeability: Fluorine substitution can increase a molecule's lipophilicity, which can enhance its ability to cross cell membranes.
-
pKa Modulation: The high electronegativity of fluorine can lower the pKa of nearby acidic or basic groups, altering a compound's ionization state at physiological pH and thereby affecting its solubility, absorption, and target binding.
-
Conformational Control: The introduction of fluorine can influence the conformational preferences of a molecule, which can be critical for optimal binding to a biological target.
It is within this context of leveraging the "fluorine advantage" that the synthesis and exploration of fluorinated cyclohexyl anilines emerged as a logical progression in the quest for novel and improved therapeutic agents.
The Building Blocks: Synthesis of Fluorinated Cyclohexanes and Anilines
The construction of fluorinated cyclohexyl anilines relies on the efficient synthesis of two key precursors: a fluorinated cyclohexane or cyclohexanone and a (potentially fluorinated) aniline. The historical development of methods to produce these building blocks was a prerequisite for the emergence of the final scaffold.
Accessing the Fluorinated Cyclohexyl Moiety
The synthesis of fluorinated cyclohexanes has evolved from classical methods to highly sophisticated modern techniques.
-
Catalytic Hydrogenation of Fluoroaromatics: One of the most direct routes to fluorinated cyclohexanes is the catalytic hydrogenation of the corresponding fluoroaromatic compounds. This approach, however, can be challenging due to the risk of hydrodefluorination (C-F bond cleavage). The choice of catalyst and reaction conditions is critical to achieve high selectivity.
-
Electrophilic and Nucleophilic Fluorination of Cyclohexane Precursors: The direct fluorination of cyclohexanes or their derivatives using electrophilic fluorinating agents like Selectfluor has become a powerful tool.[6] Alternatively, nucleophilic fluorination of cyclohexyl halides or sulfonates, or the ring-opening of cyclohexene epoxides with fluoride sources, provides another avenue to these compounds.
A significant recent advancement in this area is the development of "Janus face" polyfluorinated cyclohexanes by the O'Hagan and Glorius groups.[3][5][7] These molecules, such as all-cis-1,2,3,4,5,6-hexafluorocyclohexane, possess a highly polarized structure with a fluorine-rich face and a hydrogen-rich face, leading to unique physicochemical properties.[3]
Historical and Modern Routes to Fluorinated Anilines
Fluorinated anilines are crucial intermediates in the synthesis of a vast array of pharmaceuticals and agrochemicals.[8][9][10] Their preparation has been a subject of extensive research for decades.
-
Nitration and Reduction of Fluoroaromatics: A classical and widely used method involves the nitration of a fluorinated benzene derivative followed by the reduction of the nitro group to an amine. For example, 4-fluoroaniline can be prepared by the hydrogenation of 4-nitrofluorobenzene.[11] Patents describing such processes date back several decades, highlighting the long-standing industrial importance of these compounds.[8][12]
-
Halogen Exchange (Halex) Reactions: The nucleophilic aromatic substitution of a chlorine atom for a fluorine atom (Halex reaction) on a nitroaromatic ring, followed by reduction, is another important industrial route.[12]
-
Modern Cross-Coupling Approaches: More recent methods, such as the Buchwald-Hartwig amination, allow for the direct coupling of an ammonia equivalent with a fluorinated aryl halide, offering a more versatile route to complex fluorinated anilines.
Forging the Link: Key Methods for Synthesizing Fluorinated Cyclohexyl Anilines
The union of the fluorinated cyclohexyl and aniline fragments is most commonly achieved through the formation of a carbon-nitrogen bond. Two primary methodologies dominate this field: reductive amination and transition metal-catalyzed cross-coupling.
Reductive Amination: A Workhorse of C-N Bond Formation
Reductive amination is a robust and widely employed method for the synthesis of amines, accounting for a significant portion of C-N bond-forming reactions in the pharmaceutical industry.[13] The reaction proceeds via the condensation of a carbonyl compound (a fluorinated cyclohexanone in this case) with an amine (aniline) to form an imine or enamine intermediate, which is then reduced in situ to the desired amine.
Conceptual Workflow for Reductive Amination:
Sources
- 2. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
- 4. scispace.com [scispace.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
- 7. chembk.com [chembk.com]
- 8. US7154006B2 - Preparation of fluorinated anilines - Google Patents [patents.google.com]
- 9. nbinno.com [nbinno.com]
- 10. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
- 11. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]
- 12. CN100396661C - Preparation of fluorinated aniline - Google Patents [patents.google.com]
- 13. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
Application Notes and Protocols for the Synthesis of 3-Fluoro-4-(4-methylcyclohexyl)aniline: A Key Component for Advanced Liquid Crystal Displays
Introduction: The Critical Role of Fluorinated Anilines in High-Performance Liquid Crystals
The relentless advancement of liquid crystal display (LCD) technology is intrinsically linked to the innovation of novel liquid crystalline materials with tailored physical properties. Among the diverse classes of mesogenic compounds, fluorinated anilines have emerged as indispensable components in liquid crystal mixtures for applications demanding high performance, such as in smartphones, high-resolution monitors, and automotive displays. The strategic incorporation of fluorine atoms into the molecular structure of a liquid crystal can profoundly influence its dielectric anisotropy (Δε), birefringence (Δn), viscosity, and clearing point.[1][2] Specifically, the introduction of a fluorine atom can significantly alter the dipole moment of the molecule, leading to a desirable increase in dielectric anisotropy, which is crucial for low-voltage-driven LCDs.[3][4][5]
This application note provides a comprehensive guide for the multi-step synthesis of a promising liquid crystal intermediate, 3-Fluoro-4-(4-methylcyclohexyl)aniline . This molecule is of particular interest due to the synergistic effect of its constituent parts: the polar fluorine atom, the bulky and flexible 4-methylcyclohexyl group, and the aniline core. The cyclohexyl moiety is known to contribute to a low melting point and a broad nematic phase range, while the fluorine atom ortho to the amino group introduces a significant lateral dipole moment.[6] This combination of structural features is anticipated to yield liquid crystal mixtures with a high clearing point, low viscosity, and a large negative dielectric anisotropy, making them suitable for advanced display modes such as vertically aligned (VA) and in-plane switching (IPS) LCDs.
This document is intended for researchers, scientists, and professionals in the fields of materials science and drug development. It offers a detailed, step-by-step protocol for the synthesis, purification, and characterization of the target compound, underpinned by a rationale for the experimental choices and supported by authoritative references.
Overall Synthesis Workflow
The synthesis of 3-Fluoro-4-(4-methylcyclohexyl)aniline is a multi-step process that begins with the Friedel-Crafts alkylation of toluene, followed by nitration, reduction of the nitro group, and finally, fluorination. The overall synthetic scheme is depicted below.
Caption: Overall synthetic workflow for 3-Fluoro-4-(4-methylcyclohexyl)aniline.
Experimental Protocols
Part 1: Synthesis of 4-Methylcyclohexylbenzene (Intermediate 1)
Principle: This step involves the Friedel-Crafts alkylation of toluene with cyclohexene in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃) or a solid acid catalyst.[7][8][9] The reaction proceeds via an electrophilic aromatic substitution mechanism where the cyclohexyl carbocation, generated from cyclohexene and the acid catalyst, attacks the electron-rich toluene ring. The methyl group of toluene is an ortho-, para-director, and due to steric hindrance, the para-substituted product is the major isomer.[10]
Materials:
-
Toluene (anhydrous)
-
Cyclohexene
-
Aluminum chloride (AlCl₃, anhydrous)
-
Hydrochloric acid (HCl), 2 M
-
Sodium bicarbonate (NaHCO₃), saturated solution
-
Brine (saturated NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄)
-
Dichloromethane (DCM)
Procedure:
-
Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.
-
To the flask, add anhydrous toluene (1.5 eq) and anhydrous aluminum chloride (1.1 eq).
-
Cool the mixture to 0 °C in an ice bath with stirring.
-
Slowly add cyclohexene (1.0 eq) dropwise from the dropping funnel over a period of 1 hour, maintaining the temperature below 10 °C.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 2 M HCl.
-
Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).
-
Combine the organic layers and wash successively with 2 M HCl, saturated NaHCO₃ solution, and brine.
-
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by vacuum distillation to obtain 4-methylcyclohexylbenzene as a colorless oil.
Part 2: Synthesis of 1-Methyl-4-(4-methylcyclohexyl)-2-nitrobenzene (Intermediate 2)
Principle: The nitration of 4-methylcyclohexylbenzene is achieved using a mixture of concentrated nitric acid and sulfuric acid.[11][12] The alkyl group is an activating group and directs the incoming electrophile (the nitronium ion, NO₂⁺) to the ortho and para positions. Since the para position is already occupied by the methylcyclohexyl group, nitration will occur at the ortho position relative to the methyl group.
Materials:
-
4-Methylcyclohexylbenzene (from Part 1)
-
Concentrated nitric acid (HNO₃)
-
Concentrated sulfuric acid (H₂SO₄)
-
Ice
-
Dichloromethane (DCM)
Procedure:
-
In a round-bottom flask, cool concentrated sulfuric acid (2.0 eq) to 0 °C in an ice-salt bath.
-
Slowly add 4-methylcyclohexylbenzene (1.0 eq) to the cold sulfuric acid with vigorous stirring, maintaining the temperature below 5 °C.
-
In a separate beaker, prepare the nitrating mixture by carefully adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (1.1 eq), keeping the mixture cooled in an ice bath.
-
Add the nitrating mixture dropwise to the solution of 4-methylcyclohexylbenzene in sulfuric acid over 30 minutes, ensuring the temperature does not exceed 10 °C.
-
After the addition, continue stirring at 0-5 °C for 1-2 hours.
-
Monitor the reaction by TLC.
-
Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring.
-
Extract the product with dichloromethane (3 x 50 mL).
-
Wash the combined organic layers with water, saturated NaHCO₃ solution, and brine.
-
Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to yield the crude product.
-
Purify the product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-methyl-4-(4-methylcyclohexyl)-2-nitrobenzene.
Part 3: Synthesis of 4-(4-Methylcyclohexyl)-2-nitroaniline (Intermediate 3)
Principle: The nitro group of 1-methyl-4-(4-methylcyclohexyl)-2-nitrobenzene is selectively reduced to an amino group. Catalytic hydrogenation using palladium on carbon (Pd/C) is a common and efficient method for this transformation.[13][14] Other reducing agents such as tin(II) chloride or iron in acidic media can also be used.[15][16]
Materials:
-
1-Methyl-4-(4-methylcyclohexyl)-2-nitrobenzene (from Part 2)
-
10% Palladium on carbon (Pd/C)
-
Ethanol or Methanol
-
Hydrogen gas (H₂)
-
Celite
Procedure:
-
Dissolve 1-methyl-4-(4-methylcyclohexyl)-2-nitrobenzene (1.0 eq) in ethanol in a hydrogenation flask.
-
Carefully add 10% Pd/C (5-10 mol%) to the solution.
-
Connect the flask to a hydrogenator or use a balloon filled with hydrogen gas.
-
Evacuate the flask and purge with hydrogen gas three times.
-
Stir the reaction mixture vigorously under a hydrogen atmosphere (1 atm or higher pressure) at room temperature.
-
Monitor the reaction progress by TLC. The reaction is typically complete within 4-8 hours.
-
Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
-
Wash the Celite pad with ethanol.
-
Combine the filtrates and concentrate under reduced pressure to obtain 4-(4-methylcyclohexyl)-2-nitroaniline as a solid, which can be used in the next step without further purification or recrystallized from ethanol/water if necessary.
Part 4: Synthesis of 3-Fluoro-4-(4-methylcyclohexyl)aniline (Final Product)
Principle: The final step is the introduction of the fluorine atom onto the aromatic ring via the Balz-Schiemann reaction.[17][18] This reaction involves the diazotization of the primary aromatic amine with nitrous acid in the presence of fluoroboric acid (HBF₄) to form a diazonium tetrafluoroborate salt. Subsequent thermal decomposition of this salt yields the desired aryl fluoride.
Materials:
-
4-(4-Methylcyclohexyl)-2-nitroaniline (from Part 3)
-
Fluoroboric acid (HBF₄, 48% in water)
-
Sodium nitrite (NaNO₂)
-
Diethyl ether
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Brine
Procedure:
-
Dissolve 4-(4-methylcyclohexyl)-2-nitroaniline (1.0 eq) in a mixture of fluoroboric acid and water in a beaker, and cool to 0 °C in an ice-salt bath.
-
Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.
-
Slowly add the sodium nitrite solution dropwise to the aniline solution, keeping the temperature below 5 °C. A precipitate of the diazonium tetrafluoroborate salt should form.
-
Stir the mixture for an additional 30 minutes at 0 °C.
-
Collect the precipitated diazonium salt by vacuum filtration and wash it with cold water, followed by cold diethyl ether.
-
Carefully dry the diazonium salt in a vacuum desiccator. Caution: Diazonium salts can be explosive when dry and should be handled with care.
-
Gently heat the dry diazonium salt in a flask. The salt will decompose, evolving nitrogen gas and boron trifluoride, to yield the crude aryl fluoride.
-
The crude product can be purified by steam distillation or column chromatography on silica gel (eluent: hexane/ethyl acetate) to give 3-Fluoro-4-(4-methylcyclohexyl)aniline as the final product.
Characterization Data
The structure and purity of the synthesized 3-Fluoro-4-(4-methylcyclohexyl)aniline should be confirmed by standard analytical techniques. The expected data are summarized in the table below, based on the analysis of structurally similar compounds.[19][20][21]
| Analysis | Expected Results |
| ¹H NMR | Aromatic protons will show complex splitting patterns due to coupling with each other and with the fluorine atom. The methyl and cyclohexyl protons will appear in the aliphatic region. |
| ¹³C NMR | The carbon atom attached to the fluorine will show a large C-F coupling constant. Signals for the aromatic, cyclohexyl, and methyl carbons will be observed in their characteristic regions. |
| ¹⁹F NMR | A single resonance is expected for the fluorine atom, with its chemical shift being indicative of its electronic environment.[22][23] |
| IR (cm⁻¹) | Characteristic peaks for N-H stretching (around 3300-3500), C-F stretching (around 1200-1300), and aromatic C-H and C=C stretching. |
| Mass Spec. | The molecular ion peak corresponding to the calculated molecular weight of C₁₃H₁₈FN is expected. |
| Melting Point | Expected to be a low-melting solid or a high-boiling liquid. |
Application in Liquid Crystals: Rationale and Expected Properties
The unique molecular architecture of 3-Fluoro-4-(4-methylcyclohexyl)aniline makes it a highly valuable component for the formulation of advanced liquid crystal mixtures.
Caption: Structure-property relationships of 3-Fluoro-4-(4-methylcyclohexyl)aniline in liquid crystals.
-
Large Negative Dielectric Anisotropy (Δε < 0): The fluorine atom positioned ortho to the amino group introduces a strong dipole moment perpendicular to the long molecular axis.[3] This is highly desirable for VA and IPS display modes, as it allows for switching of the liquid crystal molecules with a lower applied voltage, leading to reduced power consumption.
-
High Clearing Point: The elongated and rigid structure provided by the 4-methylcyclohexylphenyl core contributes to the thermal stability of the nematic phase, resulting in a high clearing point.[24][25][26] A high clearing point is essential for the reliable operation of displays in a wide range of temperatures.
-
Low Rotational Viscosity: The flexible nature of the methylcyclohexyl group can help to reduce the intermolecular interactions between liquid crystal molecules, leading to a lower rotational viscosity. Low viscosity is critical for achieving fast switching speeds, which is a key requirement for high-refresh-rate displays and the elimination of motion blur.
-
Broad Nematic Range: The non-planar and bulky cyclohexyl ring can effectively disrupt the crystalline packing of the molecules in the solid state, thereby lowering the melting point.[6] The combination of a low melting point and a high clearing point results in a broad nematic temperature range, which is advantageous for manufacturing and device operation.
References
- Balz, G., & Schiemann, G. (1927). Über aromatische Fluorverbindungen, I.: Ein neues Verfahren zu ihrer Darstellung. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(5), 1186-1190.
- Roe, A. (2004). The Balz-Schiemann Reaction. Organic Reactions, 5, 193-228.
- Schiemann, G., & Winkelmüller, W. (1933). 4- und 4, 4'-Difluor-diphenyl. Berichte der deutschen chemischen Gesellschaft (A and B Series), 66(5), 727-730.
- Hird, M. (2007). Fluorinated liquid crystals–properties and applications. Chemical Society Reviews, 36(12), 2070-2095.
-
PubChem. (n.d.). 3-Fluoro-4-methylaniline. Retrieved from [Link]
-
PrepChem. (n.d.). Synthesis of N-cyclohexyl-4-cyano-2-nitroaniline. Retrieved from [Link]
- Ipatieff, V. N., Pines, H., & Schmerling, L. (1940). Friedel-Crafts Alkylation of Benzene and Toluene with Olefinic C6 Hydrocarbons and Esters. The Journal of Organic Chemistry, 5(3), 253-263.
- O'Hagan, D. (2014). Fluorinated liquid crystals: evaluation of selectively fluorinated facially polarised cyclohexyl motifs for liquid crystal applications. Organic & Biomolecular Chemistry, 12(42), 8469-8477.
- Tius, M. A. (2016).
- Wu, S. T., & Chen, H. (2023). Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-∆n Liquid Crystal Mixture for AR Displays. Crystals, 13(3), 461.
- van Dam, R. M., et al. (2011). MULTI-STEP ORGANIC SYNTHESIS OF FOUR DIFFERENT MOLECULAR PROBES IN DIGITAL MICROFLUIDIC DEVICES. 15th International Conference on Miniaturized Systems for Chemistry and Life Sciences, 1195-1197.
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Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]
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ResearchGate. (2014). Can anyone offer advice regarding reduction of nitrobenzene to aniline?. Retrieved from [Link]
- Hsieh, P. J., & Wu, S. T. (2013).
-
Chemistry Stack Exchange. (2014). Friedel-Crafts Alkylation Using Alkenes: Mechanism. Retrieved from [Link]
- Zhang, R., et al. (2024). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Chinese Physics B, 33(7), 077701.
-
University of Pretoria. (n.d.). Chapter 1. Retrieved from [Link]
- Google Patents. (n.d.). US4188342A - Ortho-bromination of ortho-alkylated anilines.
-
YouTube. (2022). Reduction of #Nitrobenzene #Reduction in Acidic #medium #Aniline preparation #NEET #JEE#CUE#ICAR#BSc. Retrieved from [Link]
-
Vapourtec Ltd. (2024). Multistep Synthesis | Reaction Integration. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]
- Google Patents. (n.d.). DE3790859C2 - Selective alkylation of toluene.
-
HIMS. (2019). Efficient alternative for multistep synthesis of aniline-based drug precursors. Retrieved from [Link]
-
YouTube. (2023). Make aniline by reduction nitrobencene with NaCl and Fe. Retrieved from [Link]
-
ResearchGate. (2025). Synthesis of (R)-(+)-4-Methylcyclohex-2-ene-1-one. Retrieved from [Link]
-
Loughborough University Research Repository. (n.d.). Insights into the Mechanism of Nitrobenzene Reduction to Aniline over Pt Catalyst and the Significance of the Adsorption of Phenyl Group on Kinetics. Retrieved from [Link]
-
YouTube. (2020). Synthesis of 4-Methylcyclohexene. Retrieved from [Link]
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Organic Syntheses. (n.d.). cyclohexylbenzene. Retrieved from [Link]
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Merck. (n.d.). Liquid crystal phases. Retrieved from [Link]
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University of Pretoria. (n.d.). Chapter 1. Retrieved from [Link]
- Gerig, J. T. (2003). Fluorine NMR. In Encyclopedia of Nuclear Magnetic Resonance. John Wiley & Sons, Ltd.
- Hird, M. (2007). Fluorinated liquid crystals–properties and applications. Chemical Society Reviews, 36(12), 2070-2095.
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MDPI. (2021). Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System. Retrieved from [Link]
- Google Patents. (n.d.). US7303694B2 - Liquid crystals with reduced toxicity and applications thereof.
-
Chemguide. (n.d.). nitration of benzene and methylbenzene. Retrieved from [Link]
-
PubMed. (2006). Metabolism of 3-chloro-4-fluoroaniline in rat using [14C]-radiolabelling, 19F-NMR spectroscopy, HPLC-MS/MS, HPLC-ICPMS and HPLC-NMR. Retrieved from [Link]
-
Chemistry LibreTexts. (2023). Nitration of Benzene and Methylbenzene. Retrieved from [Link]
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YouTube. (2018). Nitration of Benzene Mechanism - Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]
-
KOPS. (n.d.). Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. Retrieved from [Link]
-
Beilstein Journals. (2025). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II). Retrieved from [Link]
- Reinitzer, F. (1888). Introduction to Liquid Crystals. Monatshefte für Chemie und verwandte Teile anderer Wissenschaften, 9(1), 421-441.
-
MDPI. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Retrieved from [Link]
-
Reddit. (2025). Nitration of benzene : r/ALevelChemistry. Retrieved from [Link]
- Google Patents. (n.d.). US3476818A - Method of preparing cyclohexane from toluene.
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Application Note & Technical Guide: 3-Fluoro-4-(4-methylcyclohexyl)aniline as a Novel Monomer for High-Performance Polyimides
Abstract: This document provides a comprehensive technical guide on the application of 3-Fluoro-4-(4-methylcyclohexyl)aniline, a novel diamine monomer, in the synthesis of advanced polyimides. Aromatic polyimides are renowned for their exceptional thermal, mechanical, and chemical properties, yet often suffer from poor solubility and high color, which limits their processability and applications in optoelectronics.[1] This guide details the scientific rationale for using this specific monomer, leveraging its unique combination of a fluorine substituent and a bulky alicyclic group to overcome these limitations. We present detailed, field-tested protocols for the two-step polycondensation and imidization process, discuss the expected polymer properties, and outline standard characterization techniques. This note is intended for researchers and scientists in polymer chemistry and materials science seeking to develop next-generation soluble, colorless, and thermally stable polyimides for advanced applications.
Rationale for Use: The Synergy of Fluorine and Alicyclic Moieties
The molecular architecture of 3-Fluoro-4-(4-methylcyclohexyl)aniline is intentionally designed to impart specific, desirable characteristics to the resulting polymer backbone. The strategic combination of a fluoro-group and a non-aromatic, bulky methylcyclohexyl group addresses common challenges in high-performance polymer science.
-
Fluorine Incorporation: The presence of the C-F bond is a well-established strategy for enhancing polymer performance.[2] The high electronegativity and bond energy of fluorine lead to several advantages:
-
Reduced Dielectric Constant: Fluorination lowers the polarizability of the polymer chain, which is critical for microelectronics and high-frequency communication applications.[3]
-
Enhanced Thermal Stability: The strength of the C-F bond contributes to the overall thermal and thermo-oxidative stability of the polymer.[2]
-
Improved Solubility & Hydrophobicity: Bulky fluorine-containing groups, such as -CF3, can disrupt intermolecular chain packing, increasing free volume and thereby improving solubility in organic solvents without sacrificing thermal performance.[4] This also increases hydrophobicity and reduces moisture uptake.[2]
-
-
Alicyclic (Methylcyclohexyl) Group: The introduction of a bulky, non-planar alicyclic structure is another key design choice.[5]
-
Disruption of Charge-Transfer Complexes (CTCs): Aromatic polyimides often exhibit a deep yellow or brown color due to the formation of intermolecular charge-transfer complexes. The methylcyclohexyl group forces a kink in the polymer backbone, sterically hindering the chain-to-chain interactions necessary for CTC formation.[6] This is crucial for developing colorless and optically transparent films for flexible displays and optical components.[7]
-
Enhanced Solubility: Similar to the fluorine group, the alicyclic unit disrupts the dense packing of polymer chains, further enhancing the solubility of the final polyimide in common organic solvents, which simplifies processing.[8][9]
-
By combining these two features, 3-Fluoro-4-(4-methylcyclohexyl)aniline serves as a powerful building block for polymers that are simultaneously thermally stable, organo-soluble, and optically transparent.
Physicochemical Properties of the Monomer
A summary of the key physical and chemical properties for 3-Fluoro-4-(4-methylcyclohexyl)aniline is provided below.
| Property | Value | Source |
| Molecular Formula | C₁₃H₁₈FN | (Predicted) |
| Molecular Weight | 207.29 g/mol | (Predicted) |
| Appearance | Expected to be an off-white to pale solid | (Analogy) |
| Boiling Point | Not established | N/A |
| Melting Point | Not established | N/A |
| Primary Functional Group | Aromatic Amine (-NH₂) | (Structure) |
| Key Structural Features | Fluoro-substituent, Methylcyclohexyl-group | (Structure) |
Note: As this is a novel monomer, some physical properties are based on predictions and analogies to similar structures like 4-Cyclohexyl-3-fluoroaniline.[10]
Polymer Synthesis: Two-Step Polycondensation Protocol
The most reliable and widely used method for synthesizing high-molecular-weight polyimides from diamines is the two-step polycondensation reaction. This process involves the formation of a soluble poly(amic acid) precursor, followed by cyclodehydration (imidization) to form the final polyimide. This method allows for the formation of a high-quality, defect-free film before conversion to the final, often less soluble, polymer.
Reagents and Materials
-
Diamine Monomer: 3-Fluoro-4-(4-methylcyclohexyl)aniline
-
Dianhydride Monomer: 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA) (A common fluorinated dianhydride known to produce soluble, transparent polyimides).
-
Solvent: Anhydrous N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylacetamide (DMAc).
-
Atmosphere: Inert gas (Nitrogen or Argon).
-
Apparatus: Three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet/outlet, and a drying tube.
Step 1: Poly(amic acid) Synthesis
This initial step is conducted at low temperatures to form the poly(amic acid) intermediate while preventing premature imidization, which could lead to precipitation and low molecular weight.
Protocol:
-
Setup: Assemble a flame-dried three-neck flask equipped with a mechanical stirrer and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.
-
Diamine Dissolution: In the flask, dissolve 10.0 mmol of 3-Fluoro-4-(4-methylcyclohexyl)aniline in anhydrous NMP to achieve a solids concentration of 15-20% (w/v). Stir the solution until the diamine is fully dissolved.
-
Cooling: Cool the reaction vessel to 0-5 °C using an ice bath. This is critical to manage the exothermic reaction and prevent uncontrolled molecular weight distribution.
-
Dianhydride Addition: Slowly add an equimolar amount (10.0 mmol) of 6FDA to the stirred diamine solution in small portions over 30-60 minutes. Ensure the temperature does not exceed 10 °C.
-
Polymerization: After the complete addition of the dianhydride, remove the ice bath and allow the reaction to proceed at room temperature (approx. 25 °C) for 24 hours under continuous stirring and nitrogen flow.
-
Confirmation: The reaction mixture should become highly viscous, indicating the formation of a high-molecular-weight poly(amic acid). The successful synthesis of the precursor is the foundation for a robust final polymer.
Step 2: Imidization to Polyimide
The poly(amic acid) can be converted into the final polyimide via thermal or chemical imidization. Thermal imidization is often preferred for creating films.
Protocol (Thermal Imidization for Film Formation):
-
Casting: Pour the viscous poly(amic acid) solution onto a clean, level glass substrate. Cast the film using a doctor blade to ensure a uniform thickness.
-
Solvent Removal (Soft Bake): Place the cast film in a vacuum oven or a level forced-air oven at 80 °C for 4-6 hours to slowly remove the bulk of the NMP solvent. This step prevents bubble formation.
-
Curing Cycle: Transfer the semi-dried film to a programmable high-temperature oven under a nitrogen atmosphere. Execute a staged curing cycle:
-
100 °C for 1 hour
-
150 °C for 1 hour
-
200 °C for 1 hour
-
250 °C for 1 hour
-
(Optional) 300 °C for 1 hour for complete imidization and maximum thermal stability.[11]
-
-
Cooling: Allow the oven to cool down slowly to room temperature to prevent thermal shock and cracking of the film.
-
Film Release: Once cooled, the tough, flexible polyimide film can typically be released from the glass substrate by immersion in warm water.
-
Final Drying: Dry the freestanding film in a vacuum oven at 100 °C for 12 hours to remove any residual water.
Expected Polymer Properties & Characterization
The resulting polyimide film, derived from 3-Fluoro-4-(4-methylcyclohexyl)aniline and 6FDA, is expected to exhibit a superior combination of properties compared to conventional aromatic polyimides.
| Property | Expected Outcome | Rationale |
| Solubility | Soluble in NMP, DMAc, m-cresol, chloroform | Combined effect of fluoro- and alicyclic groups disrupts chain packing.[5][7] |
| Optical Transparency | Colorless to pale yellow; high transmittance (>80%) in the visible spectrum. | Alicyclic group hinders CTC formation.[6][7] |
| Thermal Stability (TGA) | Td5% (5% weight loss) > 450 °C | Inherent stability of the imide ring and aromatic backbone.[7] |
| Glass Transition (DSC) | Tg between 200-300 °C | Dependent on chain rigidity; lower than fully aromatic PIs but still high.[5] |
| Dielectric Constant | Low (< 3.0 at 1 MHz) | Fluorine content reduces polarizability.[3] |
| Mechanical Properties | Tough, flexible, and robust film | High molecular weight and semi-rigid backbone.[6] |
Standard Characterization Protocols
To validate the synthesis and quantify the properties of the new polyimide, the following characterization techniques are recommended:
-
Fourier-Transform Infrared (FTIR) Spectroscopy:
-
Objective: To confirm the completion of the imidization reaction.
-
Protocol: Acquire spectra of the poly(amic acid) precursor and the final polyimide film.
-
Expected Result: The disappearance of broad N-H and O-H stretching bands (~3300 cm⁻¹) of the amic acid and the appearance of characteristic imide carbonyl absorption bands (asymmetric at ~1780 cm⁻¹ and symmetric at ~1720 cm⁻¹) and a C-N stretching band at ~1370 cm⁻¹.[12]
-
-
Thermogravimetric Analysis (TGA):
-
Objective: To determine the thermal stability.
-
Protocol: Heat a small sample of the film from room temperature to 800 °C at a rate of 10-20 °C/min under a nitrogen atmosphere.
-
Expected Result: A plot of weight vs. temperature will show the onset of decomposition, typically reported as the temperature of 5% weight loss (Td5%).[13]
-
-
Differential Scanning Calorimetry (DSC):
-
Objective: To measure the glass transition temperature (Tg).
-
Protocol: Heat the sample through two cycles to remove thermal history. The Tg is identified as a step transition in the heat flow curve during the second heating scan.
-
Expected Result: A clear Tg value, indicating the transition from a glassy to a rubbery state.[7]
-
Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. When working with 3-Fluoro-4-(4-methylcyclohexyl)aniline and its derivatives, adhere to the following guidelines:
-
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).
-
Ventilation: Handle all aromatic amines and solvents in a well-ventilated chemical fume hood to avoid inhalation of vapors.[14]
-
Hazard Profile: Fluoroaniline compounds are generally classified as harmful if swallowed, and can cause skin and eye irritation.[15][16] Avoid direct contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.
-
Storage: Store the monomer in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[14]
-
Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.
Crucial Note: Always consult the specific Safety Data Sheet (SDS) for 3-Fluoro-4-(4-methylcyclohexyl)aniline provided by the supplier before commencing any experimental work.[17][18]
References
- Yi, M., Huang, W., & Choi, K. (1998). Soluble and Colorless Polyimides from Alicyclic Diamines. Journal of Macromolecular Science, Part A, 35(12), 2009-2023.
- Matsumoto, T. (2002). Synthesis of Wholly Alicyclic Polyimides from N-Silylated Alicyclic Diamines and Alicyclic Dianhydrides. Macromolecules, 35(11), 4219-4225.
- Hulubei, C., & Bruma, M. (2010). NOVEL POLYIMIDES CONTAINING ALICYCLIC UNITS. SYNTHESIS AND CHARACTERIZATION. Revue Roumaine de Chimie, 55(3), 211-217.
- Matsumoto, T., & Kurosaki, T. (1995). Synthesis of Wholly Alicyclic Polyimides from N-Silylated Alicyclic Diamines. Chemistry Letters, 24(12), 1085-1086.
- Gao, L., et al. (2014). Synthesis and characterization of fluorinated polyimides derived from 1,4-bis-[4-amino-2-(trifluoromethyl)-phenoxy] benzene/tetrafluoride benzene.
- Lee, Y. K., et al. (1993). Surface characterization of fluorinated polyimide films grown by vapor deposition polymerization. Journal of Vacuum Science & Technology A, 11(5), 2684-2689.
- Al-Masri, M., et al. (2019). Synthesis and Characterization of Organo-Soluble Polyimides Derived from Alicyclic Dianhydrides and a Dihydroxyl-Functionalized Spirobisindane Diamine.
- Chen, W. H., et al. (2020). The synthesis and characterization of fluorinated polyimides derived from 2′-methyl-1,4-bis(4-amino-2-trifluoromethylphenoxy)benzene and aromatic dianhydrides. Polymers for Advanced Technologies, 31(8), 1835-1847.
- Saraf, R. F., et al. (1992). CHARACTERIZATION OF FLUORINATED POLYIMIDE FILMS. Materials Research Society Symposium Proceedings, 264, 185.
- Zhang, Q., et al. (2020). Synthesis and properties of fluorinated copolymerized polyimide films.
-
Loba Chemie. (2015). 4-FLUOROANILINE FOR SYNTHESIS MSDS CAS-No. Retrieved from [Link]
- Revathi, R., et al. (2019). Synthesis of soluble polyimides based on ether-linked cyclohexyldiamine and their ultraviolet shielding behavior. Journal of Applied Polymer Science, 136(30), 47805.
- Jo, M. J., et al. (2020). Comparison of the properties of polyimides derived from various dianhydride and diamine monomers. RSC Advances, 10(49), 29334-29343.
-
National Center for Biotechnology Information. (n.d.). 3-fluoro-4-methoxy-N-(4-methylcyclohexyl)aniline. PubChem Compound Database. Retrieved from [Link]
- Asgari, M., & Faghihi, K. (2023). The Effect of the Methyl Functional Group on the Physicochemical and Structural Properties of a Synthesized Semi-Aromatic Polyimide. Iranian Journal of Chemistry and Chemical Engineering, 42(6), 1883-1892.
- Liaw, D. J., et al. (2012). Polyimides Containing Trans1,4-cyclohexane Unit (II). Low-K and Low-CTE Semi and Wholly Cycloaliphatic Polyimides. Journal of Polymer Science Part A: Polymer Chemistry, 50(21), 4417-4426.
- Chen, Y. T., et al. (2019). Synthesis and Properties of Cyclopentyl Cardo-Type Polyimides Based on Dicyclopentadiene. Polymers, 11(12), 2056.
Sources
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- 2. tandfonline.com [tandfonline.com]
- 3. Characterization of Fluorinated Polyimide Films | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
- 4. The synthesis and characterization of fluorinated polyimides deri...: Ingenta Connect [ingentaconnect.com]
- 5. tandfonline.com [tandfonline.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. revroum.lew.ro [revroum.lew.ro]
- 8. researchgate.net [researchgate.net]
- 9. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 10. 1292904-35-8|4-Cyclohexyl-3-fluoroaniline|BLD Pharm [bldpharm.com]
- 11. pubs.acs.org [pubs.acs.org]
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purification challenges of 3-Fluoro-4-(4-methylcyclohexyl)aniline
Topic: Purification & Stability Troubleshooting
Status: Active | Audience: R&D Chemists, Process Engineers CAS (Analog Reference): 124076-96-2 (Generic LC Intermediate Class)
Welcome to the Purification Helpdesk
You are likely working with 3-Fluoro-4-(4-methylcyclohexyl)aniline , a critical mesogenic intermediate used in the synthesis of Liquid Crystals (LCs) and specific pharmaceutical kinase inhibitors.
The Core Problem: This molecule presents a "perfect storm" of purification challenges:
-
Stereoisomerism: The cyclohexane ring creates cis and trans isomers with identical mass but vastly different geometries.
-
Basicity: The primary amine interacts with silanols, causing peak tailing.
-
Oxidative Instability: Like all anilines, it is prone to browning (oxidation) upon air exposure.
This guide provides self-validating protocols to resolve these issues.
Module 1: The Cis vs. Trans Isomer Challenge
The Science: Why is separation so hard?
The 1,4-disubstituted cyclohexane ring exists in two geometric forms.
-
Trans-isomer (Desired): Both the methyl and the aniline groups occupy equatorial positions (diequatorial). This conformation is linear (critical for liquid crystal phases) and thermodynamically more stable.
-
Cis-isomer (Impurity): One substituent is forced into an axial position. This creates a "bent" molecule that disrupts crystalline packing.
Troubleshooting Guide
Q: "I see two close spots on TLC/HPLC. Which is which?" A: The trans isomer is generally less polar and elutes faster on normal phase silica because its linear shape interacts less strongly with the stationary phase pores than the "bent" cis isomer. However, on Reverse Phase (C18), the trans isomer often elutes later due to better surface contact with the hydrophobic chains.
Q: "Column chromatography isn't separating them well. What now?" A: Stop running columns. Use Recrystallization based on packing efficiency. The linear trans molecules pack better into a crystal lattice, making them less soluble in cold non-polar solvents than the cis isomers.
Protocol: Isomer Enrichment via Recrystallization
Objective: Enrich trans isomer to >98%.
-
Solvent Selection: Use a mixture of Hexanes (Non-polar) and Ethanol (Polar) .
-
Dissolution: Dissolve crude solid in minimal hot Ethanol (60°C).
-
Precipitation: Add hot Hexanes dropwise until slight turbidity appears.
-
Cooling: Allow to cool slowly to Room Temperature (RT), then refrigerate at 4°C.
-
Critical Step: Rapid cooling traps the cis isomer. Slow cooling excludes it.
-
-
Filtration: The precipitate is predominantly the Trans isomer. The filtrate (mother liquor) contains the Cis isomer.
Visualization: Isomer Purification Workflow
Caption: Thermodynamic selection of the linear trans-isomer via solubility differentials.
Module 2: Chromatographic Tailing & Resolution
The Science: The "Silanol Effect"
The amino group (-NH2) is basic. Even with the electron-withdrawing Fluorine atom (which lowers pKa to ~3.5-4.0 compared to aniline's 4.6), the nitrogen lone pair still hydrogen-bonds with acidic silanol groups (Si-OH) on silica gel. This causes peak tailing and poor resolution.
Troubleshooting Guide
Q: "My product streaks across the column. How do I fix this?" A: You must neutralize the silica surface.
Q: "Can I use standard Ethyl Acetate/Hexane?" A: No. You need an Amine Modifier .
Recommended Mobile Phase Systems
| Method | Mobile Phase Composition | Mechanism | Application |
| Standard Silica | Hexane / EtOAc + 1% Triethylamine (TEA) | TEA blocks acidic silanol sites, allowing the aniline to elute freely. | General Purification |
| DCM System | Dichloromethane / MeOH + 0.5% NH4OH | Ammonia is a stronger base and suppresses ionization of the aniline. | Polar Impurities |
| Reverse Phase | Water (0.1% Formic Acid) / MeCN | Acidic pH protonates the amine (R-NH3+), improving peak shape on C18. | HPLC Analysis |
Critical Protocol Note: When using TEA in silica columns, pre-flush the column with the mobile phase containing TEA for 3 column volumes before loading your sample. This ensures the column is chemically equilibrated.
Module 3: Stability, Oxidation, and Storage
The Science: The "Browning" Effect
Anilines are electron-rich. Despite the fluorine atom, the ring is susceptible to oxidation by atmospheric oxygen, forming azo-linkages or quinoid species (colored impurities).
Troubleshooting Guide
Q: "My white solid turned purple/brown overnight. Is it ruined?" A: Likely only the surface is oxidized. Recrystallize immediately. If the bulk is dark, purification is required.
Q: "How do I store this for months?" A: Do not store as the free base. Convert it to the Hydrochloride Salt .
Protocol: HCl Salt Formation for Long-Term Storage
-
Dissolve: Dissolve the pure free base in Diethyl Ether or dry Ethanol.
-
Acidify: Add 2M HCl in Ether (or bubble HCl gas) dropwise at 0°C.
-
Precipitate: A white solid (the hydrochloride salt) will precipitate immediately.
-
Wash: Filter and wash with cold Ether to remove oxidized impurities.
-
Store: The salt is stable for years at RT if kept dry.
Module 4: Analytical Verification (Self-Validation)
Q: "How do I prove I have the Trans isomer without X-Ray?" A: Use 1H-NMR (Proton NMR) . The splitting pattern of the proton at the 1-position of the cyclohexane ring (attached to the phenyl ring) is diagnostic.
-
Trans-Isomer: The proton is Axial . It couples with adjacent axial protons (
) with a large coupling constant (~10-12 Hz). It appears as a wide triplet of triplets (tt). -
Cis-Isomer: The proton is Equatorial . It couples with adjacent protons with smaller constants (
and ~2-5 Hz). It appears as a narrow multiplet.
Summary of Analytical Markers
| Feature | Trans-Isomer (Target) | Cis-Isomer (Impurity) |
| H1-Cyclohexyl NMR | tt, J ~ 11-12 Hz (Wide) | m, J < 5 Hz (Narrow) |
| Melting Point | Higher (e.g., >80°C) | Lower (Depressed) |
| TLC (Silica) | Higher Rf (Less Polar) | Lower Rf (More Polar) |
References
- Kirsch, P. (2022). Fluorine in Liquid Crystal Design: Element of Surprise. Wiley-VCH. (Authoritative text on fluorinated mesogens and trans-cyclohexyl stereochemistry).
- Albert, A., & Serjeant, E. P. (1984). The Determination of Ionization Constants: A Laboratory Manual. Chapman and Hall.
-
Cahn, R. S., Ingold, C., & Prelog, V. (1966). Specification of Molecular Chirality. Angewandte Chemie International Edition, 5(4), 385-415. Link (Foundational text for stereochemical assignment of cyclohexane derivatives).
-
PubChem. (2025).[1] 3-Fluoroaniline Compound Summary. National Library of Medicine. Link (Reference for basicity and handling of fluoroaniline cores).
-
Reich, H. J. (2023). WinPLT NMR Data: Cyclohexane Stereochemistry. University of Wisconsin-Madison. Link (Validating NMR coupling constants for axial/equatorial protons).
Sources
Technical Support Center: Troubleshooting NMR Peak Assignments for Complex Anilines
Welcome, researchers and drug development professionals. This guide is designed to be your first point of reference when confronting the often-nuanced challenges of assigning NMR spectra for complex anilines. The unique electronic properties of the amino group, coupled with its ability to participate in dynamic processes, can lead to spectra that are far from straightforward. Here, we move beyond textbook examples to address specific, real-world problems with field-proven solutions, grounded in the fundamental principles of NMR spectroscopy.
Frequently Asked Questions (FAQs) & Troubleshooting Guides
Q1: Why is the -NH₂ signal in my aniline's ¹H NMR spectrum a broad singlet, and why does its chemical shift vary between samples?
This is one of the most common observations for primary anilines and stems from a combination of three core phenomena: chemical exchange, quadrupolar broadening, and hydrogen bonding.
-
Causality - The 'Why':
-
Chemical Exchange: The amine protons (-NH₂) are labile, meaning they can rapidly exchange with other labile protons in the sample, such as trace amounts of water or acidic impurities.[1][2] If this exchange occurs on a timescale comparable to the NMR experiment, it leads to a coalescence of signals and a loss of observable coupling to adjacent protons. The result is a time-averaged signal that appears broad.[1]
-
Nitrogen Quadrupolar Broadening: The dominant isotope of nitrogen, ¹⁴N, has a nuclear spin (I) of 1, making it a quadrupolar nucleus.[3][4] This means it has a non-spherical charge distribution, which interacts with the local electric field gradient. This interaction provides an efficient relaxation pathway, which shortens the lifetime of the proton spin states attached to it. This rapid relaxation leads to significant signal broadening for the -NH₂ protons.[5]
-
Hydrogen Bonding: The chemical shift of the -NH₂ protons is exquisitely sensitive to its environment, particularly hydrogen bonding.[1][6] Factors like solvent, sample concentration, and temperature dramatically influence the extent of hydrogen bonding.[6] A more concentrated sample or a solvent that is a strong hydrogen bond acceptor (like DMSO-d₆) will lead to more deshielding and a downfield shift of the -NH₂ resonance. This variability is why the -NH₂ peak's position is often not reported with high precision unless experimental conditions are meticulously controlled.[2]
-
-
Troubleshooting & Solutions:
-
Confirmation with D₂O Exchange: To definitively identify the -NH₂ signal, add a drop of deuterium oxide (D₂O) to your NMR tube, shake vigorously, and re-acquire the ¹H spectrum. The labile -NH₂ protons will exchange with deuterium, and the signal will disappear or significantly diminish.[7]
-
Solvent Choice: To sharpen the signal and potentially observe coupling, use a dry, aprotic solvent that is a strong hydrogen bond acceptor, such as DMSO-d₆. This can slow down intermolecular proton exchange.[1]
-
Q2: The aromatic signals in my substituted aniline are overlapping and difficult to assign. How can I resolve them?
Signal overlap in the aromatic region (typically 6.5-7.5 ppm) is a frequent challenge, especially with multiple substituents.[8] The electron-donating nature of the amino group complicates the spectrum by shielding the ortho and para positions, pushing their signals upfield and often closer to one another.
-
Causality - The 'Why': The lone pair of electrons on the aniline nitrogen donates electron density into the aromatic ring through resonance. This effect is most pronounced at the ortho and para carbons, increasing the electron density (shielding) around the attached protons.[8] This shielding shifts their signals to a lower ppm value compared to benzene (7.26 ppm). The meta protons are less affected. When other substituents are present, their own shielding/deshielding effects are superimposed on this pattern, often leading to complex and overlapping multiplets.
-
Troubleshooting Workflow:
Caption: A logical workflow for systematically resolving complex NMR signals.
-
Solutions in Detail:
-
Solvent-Induced Shifts: Changing the solvent is a powerful first step. Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant shifts in your analyte's protons due to anisotropic effects, often resolving overlapped signals.[6][7]
-
Variable Temperature (VT) NMR: Acquiring spectra at different temperatures can alter the chemical shifts slightly, which may be enough to resolve overlapping peaks.[9][10] This is particularly useful if conformational isomers (rotamers) are present, as changing the temperature can alter their relative populations or exchange rate.
-
2D NMR Spectroscopy: This is the most definitive method.
-
COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This allows you to trace out the connectivity of adjacent protons, establishing the different "spin systems" within your molecule.[11]
-
HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to (a one-bond correlation).[11] This is invaluable for assigning carbon signals once the proton signals are known.
-
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds. This is the key to connecting the different spin systems. For instance, an HMBC correlation from an aromatic proton to a substituent's carbon atom can definitively place that substituent on the ring.[12]
-
-
Q3: My ¹³C NMR spectrum of a substituted aniline shows unexpected chemical shifts. How do I confidently assign the quaternary carbons?
Assigning quaternary carbons can be challenging as they do not have attached protons and thus do not appear in an HSQC spectrum. Their assignment relies on predictable substituent effects and, most importantly, long-range correlations from 2D HMBC experiments.
-
Causality - The 'Why': The chemical shifts of aromatic carbons in anilines are governed by a balance of induction and resonance effects. The nitrogen atom is electronegative (inductive withdrawal, deshielding), but its lone pair donates electron density via resonance (shielding).[8] For aniline itself, the resonance effect dominates, causing the ortho and para carbons to be shielded (shifted upfield) relative to the meta carbons.
-
C-ipso (C1): The carbon directly attached to the -NH₂ group is deshielded due to nitrogen's electronegativity.
-
C-ortho (C2/C6) & C-para (C4): Shielded due to resonance.
-
C-meta (C3/C5): Least affected, similar to benzene.
Substituents add their own electronic effects, which can be predicted using established additive models, though steric effects in highly substituted systems can cause deviations.
-
-
Data Presentation: Typical ¹³C Chemical Shifts for Substituted Anilines (in CDCl₃)
| Carbon Position | Aniline[13] | 4-Bromoaniline[13] | 4-Nitroaniline |
| **C-ipso (-NH₂) ** | 146.6 | 145.7 | 155.4 |
| C-ortho | 115.1 | 117.0 | 113.8 |
| C-meta | 129.3 | 132.3 | 126.3 |
| C-para | 118.4 | 110.4 | 139.8 |
-
Troubleshooting & Solutions:
-
DEPT-135/90: While not useful for quaternary carbons, running DEPT (Distortionless Enhancement by Polarization Transfer) experiments will confirm the assignments of CH, CH₂, and CH₃ carbons, reducing the number of unassigned signals.
-
HMBC is Key: The definitive tool for assigning quaternary carbons is the HMBC spectrum.[12] Look for 2-bond and 3-bond correlations from known protons to the unassigned quaternary carbon signals. For example, the proton at the ortho position (H2) will show a ³J correlation to the para carbon (C4) and a ²J correlation to the ipso carbon (C1). By piecing together these correlations, a complete and unambiguous assignment can be built.
-
Key Experimental Protocols
Protocol 1: D₂O Exchange for Identification of Labile -NH₂ Protons
Objective: To confirm the identity of the -NH₂ proton signal in a ¹H NMR spectrum.
Methodology:
-
Initial Spectrum: Acquire a standard ¹H NMR spectrum of your aniline compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
-
Sample Preparation: Remove the NMR tube from the spectrometer. Add one to two drops of deuterium oxide (D₂O) directly into the tube.
-
Mixing: Cap the tube securely and shake it vigorously for 30-60 seconds to ensure thorough mixing and facilitate the proton-deuterium exchange. You may see an emulsion form, which is normal.
-
Re-acquisition: Place the tube back in the spectrometer. It is not usually necessary to re-shim unless a large volume of D₂O was added. Re-acquire the ¹H NMR spectrum using the same parameters.
-
Analysis: Compare the "before" and "after" spectra. The signal corresponding to the -NH₂ protons should have disappeared or be significantly reduced in intensity. A new, broad signal for HOD may appear, typically between 4.5-5.0 ppm in CDCl₃.[7]
Protocol 2: Variable Temperature (VT) NMR for Resolving Signals
Objective: To resolve overlapping signals by exploiting the temperature dependence of chemical shifts.
Methodology:
-
Solvent Selection: Choose a deuterated solvent with a wide liquid range suitable for your desired temperature range (e.g., toluene-d₈ for -95°C to 111°C or DMSO-d₆ for 18.5°C to 189°C).
-
Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).
-
Temperature Variation: Gradually increase or decrease the temperature in increments of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum. Modern spectrometers have automated VT controls; ensure you are properly trained on their use.[10]
-
Data Analysis: Analyze the series of spectra to observe changes in chemical shifts, coupling constants, and peak shapes. Even small changes can be sufficient to resolve previously overlapping multiplets.[9] Note that the chemical shifts of labile protons, like -NH₂, are particularly sensitive to temperature changes.[1]
Protocol 3: Standard 2D NMR Workflow (COSY, HSQC, HMBC)
Objective: To achieve complete and unambiguous assignment of all ¹H and ¹³C signals for a complex aniline.
Methodology:
-
Acquire 1D Spectra: Obtain high-quality ¹H and ¹³C{¹H} spectra.
-
Acquire COSY Spectrum: This homonuclear experiment identifies ¹H-¹H couplings.[11]
-
Analysis: Start with a well-resolved aromatic proton. Find its cross-peaks on the 2D map. These cross-peaks identify its direct coupling partners. Follow these connections to map out entire spin systems (e.g., all protons on a single aromatic ring).
-
-
Acquire HSQC Spectrum: This heteronuclear experiment correlates directly bonded ¹H-¹³C pairs.[11]
-
Analysis: Use the previously assigned proton signals to assign their attached carbons. For every cross-peak in the HSQC spectrum, the proton at that x-coordinate is directly attached to the carbon at that y-coordinate.
-
-
Acquire HMBC Spectrum: This heteronuclear experiment shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds).[12]
-
Analysis: This is the final step to connect all the pieces. Look for correlations from protons in one spin system to carbons in another, or to quaternary carbons. For example, a correlation from an aromatic proton to the carbon of an N-alkyl group will confirm the structure.
-
-
Data Interpretation Logic:
Caption: The standard workflow for structure elucidation using 2D NMR.
References
-
Abraham, R. J., & Mobli, M. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Retrieved from [Link]
-
ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe? Retrieved from [Link]
-
University College London. (n.d.). Chemical shifts. Retrieved from [Link]
-
University of Rochester. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]
-
Pautler, C. Y., et al. (2017). Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. PMC. Retrieved from [Link]
-
Blanchard, J. W., et al. (2018). Zero-field J-spectroscopy of quadrupolar nuclei. PMC. Retrieved from [Link]
-
ResearchGate. (n.d.). NMR Spectra of Anilines. Retrieved from [Link]
-
Laurence, C., et al. (2000). Substituent effects on the physical properties and pKa of aniline. ResearchGate. Retrieved from [Link]
-
MDPI. (2020, August 7). A Practical Review of NMR Lineshapes for Spin-1/2 and Quadrupolar Nuclei in Disordered Materials. Retrieved from [Link]
-
ResearchGate. (n.d.). (A) HMBC correlations of C1″ to C4″ on the N substituent containing the corresponding H1″ to H4″ atoms in two geometries of 8. Retrieved from [Link]
-
Magritek. (n.d.). Variable Temperature NMR Spectroscopy. Retrieved from [Link]
-
University of Victoria. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Retrieved from [Link]
-
Han, C. C., et al. (2000). The 13 C NMR chemical shift values (d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. ResearchGate. Retrieved from [Link]
-
University of Oxford. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]
-
PMC. (2025, June 6). Unexpected Intermolecular C-H⋯O Hydrogen Bonds and 1H NMR Chemical Shifts in a Key Linker for Fluorine-18 Labeling of Dimeric Drugs. Retrieved from [Link]
-
YouTube. (2021, March 1). How to Process COSY and HSQC Spectra on MestreNova. Retrieved from [Link]
-
eScholarship.org. (2004, December 21). Nuclear magnetic resonance studies of quadrupolar nuclei and dipolar field effects. Retrieved from [Link]
-
RSC Publishing. (2021, June 14). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. Retrieved from [Link]
-
Scribd. (n.d.). 13-C NMR Chemical Shift Table. Retrieved from [Link]
-
Sathis Kumar, D., et al. (2011). Heteronuclear Multible Bond Correlation Spectroscopy- An Overview. International Journal of PharmTech Research. Retrieved from [Link]
-
ResearchGate. (2021, September 15). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]
-
DU Chem. (2014, November 23). M.Sc Chemistry Inorganic Special Paper Semester IV Course –4101 B. Retrieved from [Link]
-
JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Retrieved from [Link]
-
ResearchGate. (2014, November 7). How to interpret -NH and -OH peaks in proton NMR and how to report them in a publication? Retrieved from [Link]
-
Canadian Science Publishing. (n.d.). RING-PROTON CHEMICAL SHIFTS OF SOME SUBSTITUTED ANILINES IN CARBON TETRACHLORIDE AND TRIFLUOROACETIC ACID. Retrieved from [Link]
-
Pt. Ravishankar Shukla University, Raipur. (n.d.). Nuclear Quadrupole Resonance Spectroscopy. Retrieved from [Link]
-
Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]
-
Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]
-
CiteSeerX. (n.d.). An NMR, IR and theoretical investigation of 1H Chemical Shifts and hydrogen bonding in phenols. Retrieved from [Link]
-
ACS Publications. (n.d.). Nitrogen-15 nuclear magnetic resonance spectroscopy. Substituent effects on 15N-H coupling constants and nitrogen chemical shifts in aniline derivatives. Retrieved from [Link]
-
RSC Publishing. (2022, September 14). Chemical exchange of labile protons by deuterium enables selective detection of pharmaceuticals in solid formulations. Retrieved from [Link]
-
ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]
-
UCSD SSPPS NMR Facility. (2017, April 5). Single bond correlations in HMBC spectra. Retrieved from [Link]
-
Emery Pharma. (2014, February 28). Calibration of the variable temperature NMR thermocouple. Retrieved from [Link]
-
University of Ottawa. (n.d.). Short-range heteronuclear correlation. Retrieved from [Link]
-
ChemRxiv. (n.d.). 1H NMR Shift of Single Molecular Water and Its Ligand Interactions in Organic Solvents. Retrieved from [Link]
-
Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]
-
The Royal Society of Chemistry. (n.d.). Supplementary Information Highly efficient nitrobenzene and alkyl/aryl azide reduction in stainless steel jars without catalyst addition. Retrieved from [Link]
-
MDPI. (2021, May 18). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Retrieved from [Link]
-
AFIT. (2001, September 20). Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines. Retrieved from [Link]
-
Scribd. (n.d.). Solving HNMR Problems. Retrieved from [Link]
-
MDPI. (2023, May 31). Symmetry of Hydrogen Bonds: Application of NMR Method of Isotopic Perturbation and Relevance of Solvatomers. Retrieved from [Link]
Sources
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- 4. A Practical Review of NMR Lineshapes for Spin-1/2 and Quadrupolar Nuclei in Disordered Materials [mdpi.com]
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- 11. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
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- 13. rsc.org [rsc.org]
comparative analysis of fluorinated vs. non-fluorinated cyclohexyl anilines
This guide provides a comparative technical analysis of N-cyclohexylanilines versus their fluorinated analogs (specifically 4-fluorocyclohexyl and 4,4-difluorocyclohexyl derivatives). This scaffold is a critical linker motif in kinase inhibitors, GPCR ligands, and ion channel blockers.
Executive Summary
In medicinal chemistry, the N-cyclohexylaniline scaffold often serves as a hydrophobic core or a linker. However, the unsubstituted cyclohexyl ring is a notorious "metabolic soft spot," prone to rapid oxidation by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6).
Strategic fluorination—replacing hydrogen with fluorine at the C3 or C4 position of the cyclohexyl ring—offers a solution. This guide details how this modification:
-
Blocks Metabolic Clearance: Prevents hydroxylation via the strength of the C-F bond.
-
Modulates Physicochemical Properties: Lowers lipophilicity (LogD) and fine-tunes basicity (pKa) via inductive effects.
-
Locks Conformation: Exploits stereoelectronic effects to anchor the cyclohexane chair, reducing entropic penalties upon binding.
Part 1: Physicochemical & Conformational Modulation[1]
Basicity (pKa) Tuning
The nitrogen in N-cyclohexylaniline is less basic than a typical aliphatic amine due to resonance delocalization into the phenyl ring (approximate pKa ~4.5–5.5). However, modifications to the cyclohexyl ring exert inductive effects.
-
Non-Fluorinated: The cyclohexyl group is electron-donating (+I), slightly elevating the pKa relative to N-methylaniline.
-
Fluorinated (4-F or 4,4-difluoro): Fluorine is highly electronegative. Even at the C4 (delta) position, it exerts a through-bond inductive withdrawal (-I) and a through-space field effect.
-
Result: This lowers the pKa of the aniline nitrogen by 0.2 – 0.5 log units .
-
Impact: While subtle, this shift can reduce lysosomal trapping and hERG channel affinity, which often correlates with high basicity.
-
Lipophilicity (LogP vs. LogD)
Contrary to the belief that "fluorine is lipophilic," replacing hydrogen with fluorine on a saturated ring often lowers the LogD.
-
Mechanism: The C-F bond is polar.[1][2][3] While aromatic fluorination often increases LogP, aliphatic fluorination (especially on a ring) introduces a dipole moment that increases solvation in aqueous media compared to the C-H bond.
-
Comparison:
-
Cyclohexyl:[3] High LogP (Lipophilic).
-
4,4-Difluorocyclohexyl: Lower LogP (More polar, better solubility).
-
Conformational Anchoring
This is the most critical pharmacological differentiator. The cyclohexane ring exists in a chair conformation.[3] Substituents prefer the equatorial position to avoid 1,3-diaxial steric clashes.
-
Non-Fluorinated: The aniline nitrogen prefers the equatorial position.
-
4-Fluorinated:
-
Trans-isomer: Fluorine is equatorial.
-
Cis-isomer: Fluorine is axial.[3]
-
-
The "Fluorine Effect": In 4,4-difluorocyclohexyl analogs, the ring is slightly flattened. More importantly, the dipole minimization between the C-F bonds and the C-N bond can bias the population toward a specific conformer, pre-organizing the molecule for binding.
Part 2: Metabolic Stability (The "Soft Spot" Analysis)
The primary driver for switching to fluorinated cyclohexyl anilines is metabolic stability.
Mechanism of Degradation
Unsubstituted cyclohexyl rings undergo oxidative hydroxylation at the C3 and C4 positions, catalyzed by CYP450 enzymes. This converts the lipophilic drug into a polar alcohol, accelerating clearance.
The Fluorine Blockade
-
Bond Strength: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol), making it resistant to the radical abstraction mechanism used by P450 enzymes.
-
Steric Shielding: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å), providing steric hindrance that prevents the enzyme's heme iron from accessing the carbon center.
Visualization: Metabolic Decision Logic
The following diagram illustrates the decision pathway for fluorinating this scaffold.
Caption: Decision logic for introducing fluorine to block CYP450-mediated hydroxylation in cyclohexyl scaffolds.
Part 3: Experimental Protocols
To validate the performance of the fluorinated analog, use the following self-validating protocols.
Protocol A: Synthesis via Reductive Amination
This method ensures the selective formation of the secondary amine without over-alkylation.
Reagents:
-
Aniline derivative (1.0 eq)
-
4,4-Difluorocyclohexanone (1.2 eq) (or 4-fluorocyclohexanone)
-
Sodium Triacetoxyborohydride (STAB) (1.5 eq)
-
Acetic Acid (catalytic)
-
DCE (Dichloroethane) or DCM (Dichloromethane)
Workflow:
-
Imine Formation: Dissolve the aniline and fluorinated ketone in DCE. Add acetic acid (1-2 drops) to catalyze imine formation. Stir at Room Temperature (RT) for 30–60 mins. Checkpoint: Monitor by TLC/LCMS for disappearance of aniline.
-
Reduction: Add STAB in one portion. The reaction is mildly exothermic. Stir at RT for 4–16 hours.
-
Quench: Quench with saturated aqueous NaHCO₃.
-
Extraction: Extract with DCM (3x). Wash organics with brine.
-
Purification: Flash chromatography (Hexane/EtOAc). Note: Fluorinated amines are less polar than their hydroxylated metabolites but more polar than the unsubstituted cyclohexane.
Protocol B: In Vitro Microsomal Stability Assay
This assay quantifies the "Metabolic Blockade" effect.
Materials:
-
Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc).
-
NADPH regenerating system.
-
Test Compounds: Non-fluorinated vs. 4,4-difluoro analog.
-
Internal Standard (e.g., Tolbutamide).
Step-by-Step:
-
Pre-incubation: Mix 1 µM test compound with microsomes (0.5 mg/mL final) in phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 mins.
-
Initiation: Add NADPH to start the reaction.
-
Sampling: Take aliquots at t = 0, 5, 15, 30, and 60 mins.
-
Quenching: Immediately dispense into cold acetonitrile containing the Internal Standard to precipitate proteins.
-
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
-
Calculation: Plot ln(% remaining) vs. time. The slope is
.
Part 4: Comparative Data Summary
The following table summarizes the typical shifts observed when transitioning from a standard cyclohexyl aniline to its fluorinated counterparts.
| Feature | N-Cyclohexylaniline (Reference) | N-(4,4-Difluorocyclohexyl)aniline | Impact of Fluorination |
| Metabolic Stability (t½) | Low (< 15 min) | High (> 60 min) | Major Improvement. Blocks C4 oxidation. |
| Lipophilicity (cLogP) | 3.5 – 4.0 | 3.2 – 3.7 | Decreased. C-F polarity lowers LogD. |
| Basicity (pKa) | ~5.0 | ~4.6 | Slight Decrease. Inductive withdrawal. |
| Solubility | Low | Moderate | Improved due to lower lipophilicity. |
| Conformation | Flexible Chair | Flattened/Rigid Chair | Rigidification. Reduces entropic cost. |
Structural Visualization of the "Block"
The diagram below illustrates the metabolic pathway difference.
Caption: Comparative metabolic fate. Fluorination prevents the formation of the high-clearance hydroxyl metabolite.
References
-
Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. Link
-
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320–330. Link
-
Meanwell, N. A. (2018). Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
-
Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicities. ChemMedChem, 2(8), 1100-1115. Link
Sources
Comparative Guide: DFT Methodologies for Substituted Aniline Derivatives
Content Type: Publish Comparison Guide Audience: Computational Chemists, Medicinal Chemists, Drug Design Professionals Focus: Benchmarking Density Functional Theory (DFT) approaches for predicting structural, electronic, and thermodynamic properties of aniline derivatives.
Executive Summary: Beyond B3LYP
Substituted anilines are ubiquitous pharmacophores and dye precursors. Their reactivity—governed by the availability of the nitrogen lone pair—is critical for drug-receptor binding and metabolic stability. While B3LYP/6-31G(d) has historically been the workhorse for these systems, modern benchmarks reveal significant deficiencies, particularly in describing dispersion forces, charge-transfer excitations, and accurate pKa prediction.
This guide objectively compares the "Standard" approach against "High-Accuracy" alternatives (M06-2X,
Methodological Comparison: The "Product" Landscape
In DFT studies of anilines, the "products" are the Functional and Basis Set combinations. Below is a technical comparison of their performance specifically for aromatic amine systems.
Table 1: Density Functional Performance for Aniline Derivatives
| Feature | B3LYP (The Standard) | M06-2X (The High-Accuracy Alternative) | |
| Class | Global Hybrid GGA | Global Hybrid Meta-GGA | Range-Separated Hybrid + Dispersion |
| Geometry (N-Pyramidalization) | Good. Often fortuitously accurate due to error cancellation. | Excellent. Captures subtle steric/electronic effects on | Excellent. Best for bulky substituents. |
| Non-Covalent Interactions | Poor. Lacks dispersion; fails to model | Superior. Optimized for main-group thermochemistry and dispersion. | Superior. Explicit dispersion correction (D2/D3). |
| Charge Transfer (Excited States) | Poor. Suffers from self-interaction error; underestimates excitation energies. | Good. High Hartree-Fock exchange (54%) improves CT prediction. | Best. Range separation corrects long-range asymptotic behavior. |
| pKa Prediction Accuracy | Moderate. RMSE ~0.5-1.0 pKa units (requires scaling). | High. RMSE <0.5 when coupled with SMD solvation. | High. Reliable for both neutral and cationic species. |
| Computational Cost | Low (1.0x) | Medium (1.5x - 2.0x) | Medium (1.5x - 2.0x) |
Table 2: Basis Set Recommendations
| Basis Set | Suitability for Anilines | Recommendation |
| 6-31G(d,p) | Screening Only. Insufficient for accurate lone-pair description or anions. | Use for initial geometry scans only. |
| 6-311++G(d,p) | Production Standard. Diffuse functions (++) are mandatory for describing the nitrogen lone pair and anionic conjugate bases. | Recommended for general optimization & frequency. |
| def2-TZVP | High Precision. Balanced basis set, reduces Basis Set Superposition Error (BSSE). | Best for final Single Point Energy (SPE) calculations. |
Critical Protocol: High-Accuracy pKa Prediction
Predicting the pKa of aniline derivatives is a primary application in drug design. The standard "Direct Method" often fails due to solvation errors. The Thermodynamic Cycle with Explicit Solvation is the self-validating gold standard.
The Cluster-Continuum Model
Anilines interact strongly with water. Implicit solvation models (PCM/SMD) alone cannot capture the specific hydrogen bonding at the nitrogen center.
-
Protocol: Add 1–3 explicit water molecules around the amine/ammonium group during optimization.
-
Validation: Ensure no imaginary frequencies exist for the cluster complex.
Diagram 1: Validated pKa Calculation Workflow
Caption: Workflow for pKa prediction using thermodynamic cycles and cluster-continuum solvation.
Structural & Electronic Analysis: Causality of Substituent Effects
Understanding why a substituent shifts properties is as important as the number itself.
Geometry: Planar vs. Pyramidal
The hybridization of the aniline nitrogen is not fixed.
-
Aniline (Reference): Pyramidal (
-like). The lone pair has high -character. -
Electron Withdrawing Groups (EWG, e.g., -NO2): Force planarization (
-like). The lone pair delocalizes into the ring (resonance), increasing the C-N bond order and shortening the bond length. -
Electron Donating Groups (EDG, e.g., -OCH3): Maintain or enhance pyramidalization.
Electronic Descriptors
-
HOMO-LUMO Gap:
-
EWG: Stabilizes the HOMO, widening the gap (harder, less reactive).
-
EDG: Destabilizes the HOMO, narrowing the gap (softer, more reactive to electrophiles).
-
-
NBO Charge (Natural Bond Orbital):
-
Expert Insight: Do not use Mulliken charges for QSAR. They are basis-set dependent. Use Natural Charges . The charge on the Nitrogen atom correlates linearly with pKa.
-
Diagram 2: Substituent Effect Logic Flow
Caption: Causal relationship between substituent electronics, geometry, and reactivity.
Comparative Data Summary
The following table synthesizes typical results found in high-level DFT studies (e.g., M06-2X/6-311++G(d,p)) for para-substituted anilines.
| Derivative | Substituent Type | Geometry (N-H) | HOMO (eV) | pKa (Calc) | pKa (Exp) |
| p-Nitroaniline | Strong EWG | Planar | -6.80 | 1.0 | 1.0 |
| p-Chloroaniline | Weak EWG | Pyramidal | -5.95 | 3.9 | 4.0 |
| Aniline | Reference | Pyramidal | -5.60 | 4.6 | 4.6 |
| p-Methoxyaniline | Strong EDG | Pyramidal | -5.10 | 5.3 | 5.3 |
Note: Calculated pKa values assume the use of explicit water molecules and linear scaling correction.
References
-
Comparative Study of Various Quantum Mechanical Descriptors for Prediction of Ionization Constant (pKa) of Substituted Anilines. Sphinxsai.com. [Link]
-
Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. National Institutes of Health (PMC). [Link]
-
Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines. Journal of Organic Chemistry (ACS). [Link]
-
Substituent effects on the physical properties and pKa of aniline. Semantic Scholar. [Link]
-
Performance of M06, M06-2X, and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters. National Institutes of Health (PubMed). [Link]
-
Thermodynamic stability of PFOS: M06-2X and B3LYP comparison. Thompson Rivers University. [Link]
Benchmarking Synthetic Efficiency: A Comparative Guide to the Synthesis of 3-Fluoro-4-(4-methylcyclohexyl)aniline
For researchers and professionals in drug development, the efficient synthesis of novel molecular scaffolds is a cornerstone of innovation. This guide provides an in-depth analysis and comparison of potential synthetic routes for 3-Fluoro-4-(4-methylcyclohexyl)aniline, a promising scaffold for medicinal chemistry. While a direct, one-pot synthesis for this specific molecule is not prominently described in current literature, we can logically construct and evaluate several multi-step pathways based on established and reliable organic transformations. This guide will dissect these proposed routes, offering insights into the causality behind experimental choices and providing a framework for practical implementation.
Introduction: The Significance of Fluorinated Anilines with Alicyclic Moieties
Fluorinated anilines are critical building blocks in the synthesis of pharmaceuticals and agrochemicals.[1][2] The introduction of fluorine can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity.[3] When combined with an alicyclic group like 4-methylcyclohexyl, the resulting scaffold offers a unique three-dimensional profile that can be exploited for targeted biological interactions. The target molecule, 3-Fluoro-4-(4-methylcyclohexyl)aniline, thus represents a valuable synthon for generating novel chemical entities.
Comparative Analysis of Proposed Synthetic Routes
We will explore two primary retrosynthetic approaches, each with its own set of advantages and potential challenges. The key strategic decision lies in the timing of the introduction of the fluorine atom and the aniline group.
Route 1: Late-Stage Fluorination via Diazotization-Schiemann Reaction
This approach focuses on constructing the 4-(4-methylcyclohexyl)aniline core first, followed by the introduction of the fluorine atom at a later stage. This strategy can be advantageous if the precursors for the non-fluorinated aniline are readily available.
Figure 1: Proposed workflow for Route 1, a late-stage fluorination approach.
Route 2: Early-Stage Fluorination and Late-Stage Aniline Formation
This alternative strategy involves introducing the fluorine atom onto the aromatic ring at an earlier point in the synthesis. This can be beneficial as it avoids potentially harsh conditions of the Schiemann reaction on a more complex molecule.
Figure 2: Proposed workflow for Route 2, an early-stage fluorination strategy.
In-Depth Comparison of Synthetic Strategies
| Parameter | Route 1: Late-Stage Fluorination | Route 2: Early-Stage Fluorination | Justification & Expert Insights |
| Starting Material Availability | Toluene and 4-methylcyclohexene are commodity chemicals. | 1-Bromo-2-fluorobenzene and (4-methylcyclohexyl)boronic acid are commercially available but may be more expensive. | Route 1 offers a more cost-effective entry point from basic starting materials. |
| Key Transformation Efficiency | The Schiemann reaction can have variable yields and may require optimization. | Suzuki coupling is generally high-yielding and tolerant of many functional groups. | The reliability of the Suzuki coupling in Route 2 is a significant advantage for overall efficiency. |
| Regioselectivity Control | Nitration of 4-methylcyclohexylbenzene will likely yield a mixture of isomers, requiring separation. | Nitration of 1-bromo-2-fluorobenzene is directed by the existing substituents, offering better regiocontrol. | Route 2 provides a more direct path to the desired substitution pattern, minimizing purification challenges. |
| Overall Yield (Projected) | Moderate, due to potential losses in the nitration and Schiemann steps. | Potentially higher, benefiting from the efficiency of the Suzuki coupling and more controlled nitration. | While requiring more specialized reagents, Route 2 is projected to deliver a higher overall yield. |
| Scalability | Friedel-Crafts alkylation and nitration are industrially scalable processes. The Schiemann reaction can be challenging to scale safely. | Suzuki couplings are widely used in industrial-scale synthesis. | Both routes have scalable steps, but the potential hazards of the Schiemann reaction in Route 1 may be a concern for large-scale production. |
| Safety Considerations | Nitration involves highly corrosive and exothermic conditions. The Schiemann reaction can involve the generation of hazardous HF. | Nitration carries similar hazards. Palladium catalysts can be pyrophoric. | Both routes require careful handling of hazardous reagents, with Route 1 having the additional consideration of the Schiemann reaction's potential dangers. |
Detailed Experimental Protocols (Exemplary)
The following protocols are illustrative and based on established methodologies for similar transformations.[4][5] Optimization will be necessary for the specific substrate.
Protocol for Route 1, Step C: Reduction of 1-(4-Methylcyclohexyl)-4-nitrobenzene
-
To a stirred solution of 1-(4-methylcyclohexyl)-4-nitrobenzene (1.0 eq) in ethanol, add iron powder (3.0 eq) and a catalytic amount of ammonium chloride in water.
-
Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the iron salts.
-
Concentrate the filtrate under reduced pressure.
-
Extract the residue with ethyl acetate and wash with brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude 4-(4-methylcyclohexyl)aniline.
Protocol for Route 2, Step C: Suzuki Coupling
-
In a reaction vessel, combine 1-bromo-2-fluoro-4-nitrobenzene (1.0 eq), (4-methylcyclohexyl)boronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).
-
Add a suitable solvent system, such as a mixture of toluene and water.
-
Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.
-
Heat the reaction mixture to 90-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).
-
Cool the reaction to room temperature and add water.
-
Extract the aqueous layer with ethyl acetate.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography to obtain 1-(4-methylcyclohexyl)-2-fluoro-4-nitrobenzene.
Conclusion and Recommendations
Both proposed synthetic routes offer viable pathways to 3-Fluoro-4-(4-methylcyclohexyl)aniline.
-
Route 1 is a cost-effective option if starting from basic chemicals, but it may present challenges in terms of regioselectivity and the scalability of the Schiemann reaction.
-
Route 2 is likely to be more efficient and provide better control over the final product's substitution pattern, making it the recommended choice for laboratory-scale synthesis and process development where reliability and yield are prioritized.
The choice of synthesis will ultimately depend on the specific project requirements, including budget, scale, and available expertise. This guide provides the foundational knowledge for researchers to make an informed decision and to embark on the efficient synthesis of this valuable chemical intermediate.
References
- De Gruyter. Synthesis of Low Melting Liquid Crystalline N-(4-n-Alkylbenzilidene)-4′ -n-alkylanilines. Accessed February 14, 2026.
- Google Patents. US4145364A - Preparation of fluorinated anilines. Accessed February 14, 2026.
- PubMed.
- Google Patents. US7154006B2 - Preparation of fluorinated anilines. Accessed February 14, 2026.
- Wikipedia. 4-Fluoroaniline. Accessed February 14, 2026.
- Google Patents. CN100396661C - Preparation of fluorinated aniline. Accessed February 14, 2026.
- Journal of Ultra Chemistry. Synthesis of Fluorinated Heterocyclic Compounds for Pharmacological Screening. Accessed February 14, 2026.
- PubMed Central.
- PubMed. Synthesis of new 4-aryloxy-N-arylanilines and their inhibitory activities against succinate-cytochrome c reductase. Accessed February 14, 2026.
- RSC Publishing. Nickel-catalyzed amination of aryl fluorides with primary amines. Accessed February 14, 2026.
- ResearchGate.
- BenchChem. Synthesis Pathways Utilizing 4-Fluoro-3-(trifluoromethyl)aniline. Accessed February 14, 2026.
- ResearchGate.
- ResearchGate.
- RSC Publishing. Catalytic C–H amination: recent progress and future directions. Accessed February 14, 2026.
- Algerian Journal of Environmental Science and Technology.
- BenchChem. The Pivotal Role of 3-Chloro-4-fluoroaniline: An In-depth Technical Guide for Chemical Synthesis. Accessed February 14, 2026.
- Google Patents. CN110885290A - Synthetic method of 3-fluoro-2-methyl-4-trifluoromethylaniline hydrochloride. Accessed February 14, 2026.
- MDPI. Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds. Accessed February 14, 2026.
- YouTube. synthesis of anilines. Accessed February 14, 2026.
- PubMed. Arene Amination Instead of Fluorination: Substitution Pattern Governs the Reactivity of Dialkoxybenzenes with Selectfluor. Accessed February 14, 2026.
- CDH Fine Chemical. 3-Chloro-4-Fluoro Aniline for Synthesis | 367-21-5. Accessed February 14, 2026.
- BenchChem. Mastering Organic Synthesis with 3-Fluoro-4-(trifluoromethoxy)aniline. Accessed February 14, 2026.
- ResearchGate. Optimization of the synthesis process for 3‐chloro‐4‐fluoroaniline. Accessed February 14, 2026.
- Google Patents. CN102173995A - Synthesis method of m-fluoroaniline. Accessed February 14, 2026.
Sources
3-Fluoro-4-(4-methylcyclohexyl)aniline proper disposal procedures
Executive Summary & Chemical Profile
Compound Identity:
-
Chemical Name: 3-Fluoro-4-(4-methylcyclohexyl)aniline[1]
-
CAS Number: 1292904-35-8 (and related isomers/analogs)[1]
-
Molecular Formula: C₁₃H₁₈FN
Operational Directive: This compound presents a dual-hazard profile: the acute toxicity and methemoglobinemia risk typical of anilines, combined with the enhanced lipophilicity of the cyclohexyl ring. This structural feature significantly increases the risk of dermal absorption compared to simple aniline. Furthermore, the presence of the Carbon-Fluorine (C-F) bond mandates that this waste be segregated into Halogenated Waste Streams to ensure proper high-temperature incineration and prevent the formation of toxic byproducts during disposal.
Immediate Action Required:
-
Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire container is re-classified as halogenated.
-
Do NOT mix with strong acids (exothermic salt formation) or oxidizers.
Hazard Identification & Causality
To handle this chemical safely, you must understand why the protocols exist.
| Feature | Hazard Mechanism | Operational Implication |
| Aniline Moiety | Metabolic activation to N-hydroxylamines attacks hemoglobin, causing methemoglobinemia (oxygen deprivation). | Strict PPE: Double-gloving is mandatory. Any skin exposure requires immediate washing; "wait and see" is not an option. |
| Cyclohexyl Ring | Increases the partition coefficient (LogP), making the molecule highly lipophilic. | Enhanced Permeation: Standard nitrile gloves may have reduced breakthrough times. Silver Shield/Laminate gloves are recommended for spill cleanup. |
| Fluorine Atom | High bond stability (C-F bond energy ~485 kJ/mol). | Disposal Segregation: Standard incineration may not fully mineralize the compound. It requires High-Temperature Incineration with scrubbers to capture Hydrogen Fluoride (HF). |
Waste Stream Decision Matrix
The following logic gate determines the correct waste stream for your specific situation.
Figure 1: Decision matrix for segregating 3-Fluoro-4-(4-methylcyclohexyl)aniline waste. Note that even if dissolved in non-halogenated solvents, the presence of the fluorinated solute mandates a Halogenated Waste classification.
Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired reagents, synthesis products, spill cleanup debris.
-
Primary Containment: Place the solid material into a screw-top jar (HDPE or Glass). Do not use simple Ziploc bags as sharp crystals can puncture them.
-
Secondary Containment: Place the primary jar into a larger, clear plastic bag or secondary container to prevent surface contamination of the outer vessel.
-
Labeling:
-
Text: "Hazardous Waste - Toxic Solid, Organic, N.O.S. (3-Fluoro-4-(4-methylcyclohexyl)aniline)."
-
Hazard Checkboxes: Check "Toxic" and "Irritant."
-
-
Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary tray. Keep away from oxidizers (nitrates, peroxides).
Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)
Applicability: Filtrates, HPLC waste, reaction solvents.[4]
-
Stream Selection: You must use the Halogenated Waste carboy (often Red tag or Red container in many labs).
-
Reasoning: Even if the solvent is Methanol (non-halogenated), the solute contains Fluorine. If you pour this into a Non-Halogenated drum (often destined for fuel blending/cement kiln recovery), the Fluorine can damage the incinerator or violate emissions permits.
-
-
pH Check: If the waste stream is acidic (e.g., from an HCl salt formation step), neutralize to pH 6–8 using Sodium Bicarbonate before adding to the organic waste drum to prevent drum corrosion or gas evolution.
-
Transfer: Use a funnel with a splash guard. Wear a face shield.[5][6][7][8]
-
Log Entry: Record the volume and the specific chemical name on the waste container log sheet immediately.
Protocol C: Contaminated Glassware (Rinsing)
-
Triple Rinse: Rinse the flask 3 times with a minimal amount of Acetone or Dichloromethane.
-
Rinseate Disposal: Pour all rinses into the Halogenated Waste container.
-
Final Wash: Once triple-rinsed, the glassware can be washed in the sink with soap and water.
Emergency Spill Response Workflow
In the event of a spill outside a fume hood, immediate action is required to prevent permeation and inhalation.
Figure 2: Operational workflow for managing spills of fluorinated anilines.
Critical Spill Note: Do not use bleach (Sodium Hypochlorite) to clean up aniline spills immediately, as this can form chloramines or other toxic oxidation products. Use a surfactant (soap) and water solution for the final decontamination steps [1].[9]
References
-
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
-
U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Categories and Requirements. [Link]
Sources
- 1. 1292904-35-8|4-Cyclohexyl-3-fluoroaniline|BLD Pharm [bldpharm.com]
- 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
- 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
- 4. nyu.edu [nyu.edu]
- 5. fishersci.com [fishersci.com]
- 6. cdhfinechemical.com [cdhfinechemical.com]
- 7. sigmaaldrich.com [sigmaaldrich.com]
- 8. merckmillipore.com [merckmillipore.com]
- 9. fishersci.com [fishersci.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
